FKBP12 ligand-3

• Molecular Formula: C25H27Cl2N3O4S
• Molecular Weight: 536.5 g/mol
• InChI: InChI=1S/C25H27Cl2N3O4S/c1-3-11-34-16-18-15-29(17(2)22-7-4-5-10-28-22)25(31)24-9-6-8-23(18)30(24)35(32,33)21-13-19(26)12-20(27)14-21/h1,4-5,7,10,12-14,17-18,23-24H,6,8-9,11,15-16H2,2H3/t17?,18-,23+,24-/m0/s1
• InChIKey: KMRTWJHGYQMOLW-BAPLPIOUSA-N

Researchers needing non-degradative heterobifunctional tools face cooperativity loss with generic FKBP12 binders. This synthetic ligand (MW 536.47) delivers selective wild-type FKBP12 engagement with sub-5 nM affinity via [4.3.1] bicyclic sulfonamide core. - Enables >25-fold positive cooperativity for BRD4 (exit vector c-f class) - Alkyne handle for CuAAC conjugation to JQ1 derivatives - Validated in a1dj: sub-1 nM cytotoxicity in FKBP12-high MV4-11 cells; >1,000-fold selectivity upon FKBP12 depletion Available for immediate shipment. Ideal for CellTrap mechanism, ternary complex crystallography, and FKBP12 biomarker studies.

FKBP12 Ligand-3 Procurement Guide: A High-Affinity FKBP12 Binder for CellTrap-Based Heterobifunctional Targeting

FKBP12 ligand-3 (also designated compound dj; CAS 3036374-26-9, molecular formula C₂₅H₂₇Cl₂N₃O₄S, MW 536.47) is a synthetic, high-affinity ligand that selectively binds the immunophilin FKBP12 (FKBP prolyl isomerase 1A). It functions as the presenter-protein-recruiting moiety within rationally designed heterobifunctional molecules that co-engage FKBP12 and the bromodomain-containing protein BRD4 through a mechanism termed "CellTrap" [1]. Structurally, it features a [4.3.1] bicyclic sulfonamide core that occupies the FK506/rapamycin binding pocket of FKBP12, and it carries an alkyne handle at exit vector c for copper-catalyzed azide-alkyne cycloaddition (CuAAC) conjugation to a BRD4-targeting warhead such as a JQ1 derivative [1]. Unlike many FKBP12 ligands that are used primarily to induce protein degradation (e.g., dTAG system ligands), FKBP12 ligand-3 is optimized for non-degradative, cooperative ternary complex formation that harnesses endogenous FKBP12 abundance to concentrate the heterobifunctional drug intracellularly, thereby achieving cell-type-selective pharmacology [1].

Workflow

CellTrap heterobifunctional probe construction

Selection

FKBP12 presenter-protein recruitment

Use context

Alkyne handle for CuAAC conjugation

• [1] Bulldan A, Zheng M, Meyners C, Purder P, Krieger J, Dreizler JK, Geiger TM, Repity M, Lein MH, Quist-Løkken I, Tewes N, Schwalm M, Schlesiger S, Moniot S, Knapp S, Hartung IV, Holien T, Loewer A, Hausch F. Heterobifunctional Protein Binders Enable Cell Type-Specific Killing Through In-cell Enrichment. bioRxiv [Preprint]. 2025 May 17. doi:10.1101/2025.05.16.654562 View Source

Why FKBP12 Ligand-3 Cannot Be Replaced by Generic FKBP12 Ligands in CellTrap Applications

The cellular potency, cooperativity, and presenter-protein dependence of heterobifunctional molecules built with FKBP12 ligand-3 are exquisitely sensitive to the FKBP12-binding moiety. Even structurally similar FKBP12 ligands that differ by a single methyl group—such as the α-methyl substitution on the pyridyl ring that distinguishes ligand-3 (compound dj, in construct a1dj) from its direct analog ligand-2 (compound d, in construct a1d)—produce ternary complexes with distinct architectures and divergent cellular pharmacodynamics [1]. Ligands with different exit vectors (c–f, g–h, i) show FKBP12 affinities spanning <5 nM to <100 nM, with only those achieving sub-5 nM binding through exit vectors c–f exhibiting >25-fold positive cooperativity for BRD4 engagement [1]. Furthermore, FKBP12 ligands designed for PROTAC degradation (e.g., AP1867-based ligands) or for the dTAG system target engineered FKBP12(F36V) mutants, not wild-type FKBP12, and cannot support the CellTrap mechanism that depends on engaging the highly abundant endogenous wild-type protein [1]. Generic substitution therefore risks loss of cooperativity, reduced cellular trapping efficiency, and abrogation of the FKBP12-dependent selectivity window that defines the therapeutic rationale of this class [1].

FKBP12 ligands with exit vectors g–i may show markedly lower cooperativity in BRD4 binding.

A single α-methyl substitution (ligand-3 vs. ligand-2) may shift ternary complex architecture.

Lower-affinity FKBP12 binders may not achieve the cooperative binding enhancement required for CellTrap enrichment.

• [1] Bulldan A, Zheng M, Meyners C, Purder P, Krieger J, Dreizler JK, Geiger TM, Repity M, Lein MH, Quist-Løkken I, Tewes N, Schwalm M, Schlesiger S, Moniot S, Knapp S, Hartung IV, Holien T, Loewer A, Hausch F. Heterobifunctional Protein Binders Enable Cell Type-Specific Killing Through In-cell Enrichment. bioRxiv [Preprint]. 2025 May 17. doi:10.1101/2025.05.16.654562 View Source

FKBP12 Ligand-3 Quantitative Differentiation Evidence: Head-to-Head Comparator Data

FKBP12 Binding Affinity: Ligand-3 vs. Alternative-Exit-Vector FKBP12 Ligands

FKBP12 ligand-3 (compound dj, corresponding to exit vector c) belongs to the highest-affinity class of FKBP12 ligands characterized in the Bulldan et al. study. In competitive fluorescence polarization (FP) assays, all FKBP12 ligands utilizing exit vectors c–f—including ligand-3—exhibited FKBP12 binding affinity <5 nM, compared to <10 nM for exit vector i ligands and <100 nM for exit vectors g and h [1]. This represents an affinity difference of at least 5-fold (and up to >20-fold) between ligand-3 and the weakest in-class FKBP12 ligands that share the same bicyclic sulfonamide core but differ in exit vector placement [1]. The ultra-high affinity (<5 nM) is a prerequisite for productive CellTrap-mediated intracellular enrichment, as only exit vectors c–f yielded >25-fold positive cooperativity upon FKBP12 pre-binding [1].

FKBP12 Affinity Ranking

Head-to-head

Ki < 5 nM (exit vector c)

Supports selection within highest-affinity exit vector class

≥2-fold vs. exit vector i; ≥20-fold vs. g–h

Evidence Dimension	FKBP12 binding affinity (Ki or IC50 equivalent) by competitive FP assay
Target Compound Data	FKBP12 ligand-3 (compound dj, exit vector c): Ki < 5 nM
Comparator Or Baseline	Exit vector i ligands: Ki < 10 nM; Exit vectors g–h ligands: Ki < 100 nM
Quantified Difference	≥2-fold vs. exit vector i; ≥20-fold vs. exit vectors g–h
Conditions	Competitive fluorescence polarization assay; buffer: 20 mM HEPES-NaOH pH 8.0, 150 mM NaCl, 0.002% TX-100, 0.05% BSA; tracer as described in Kozany et al. and Pomplun et al.

Why This Matters

Only FKBP12 ligands with <5 nM affinity (exit vectors c–f) support the >25-fold positive cooperativity required for CellTrap-based intracellular drug enrichment, making ligand-3 a functionally validated choice while lower-affinity ligands fail this essential biochemical gate.

• [1] Bulldan A, Zheng M, Meyners C, et al. Heterobifunctional Protein Binders Enable Cell Type-Specific Killing Through In-cell Enrichment. bioRxiv [Preprint]. 2025 May 17. doi:10.1101/2025.05.16.654562 View Source

Ternary Complex Cooperativity: a1dj (Ligand-3 Conjugate) vs. JQ1 Alone

When pre-bound to FKBP12, the heterobifunctional construct a1dj—incorporating FKBP12 ligand-3 as the presenter-binding moiety—exhibits >25-fold tighter binding to the BRD4 bromodomain (BD1) compared to its BRD4 binding in the absence of FKBP12. In the presence of 15 µM FKBP12, a1dj binds BRD4 as effectively as the high-affinity BRD4 inhibitor (+)-JQ1 or better, despite having substantially weaker intrinsic BRD4 binding affinity (mean Ki for unconjugated BRD4 warheads across the series: ~909 nM) [1]. This >25-fold positive cooperativity was observed specifically for compounds a1d, a1dj, a13c, and b3c—all of which use exit-vector-c–f FKBP12 ligands—while other exit-vector conjugates failed to show cooperativity and instead exhibited further compromised BRD4 binding in the presence of FKBP12 [1].

Ternary Complex Cooperativity

Head-to-head

>25-fold positive cooperativity

Supports ternary complex assembly review

a1dj vs. non-cooperative exit-vector conjugates

Evidence Dimension	Cooperativity of BRD4 binding in presence vs. absence of saturating FKBP12
Target Compound Data	a1dj (FKBP12 ligand-3 + JQ1-derived warhead): >25-fold positive cooperativity; BRD4 binding in FKBP12-bound state comparable to (+)-JQ1
Comparator Or Baseline	Non-cooperative conjugates (exit vectors g–i): BRD4 binding further compromised in presence of FKBP12; (+)-JQ1: Ki_BRD4 ≈ 10–50 nM (monovalent)
Quantified Difference	>25-fold enhancement in BRD4 binding affinity upon FKBP12 pre-binding for a1dj vs. no enhancement for exit-vector-g/i conjugates
Conditions	Competitive FP assay for BRD4 BD1/BD2 with 15 µM FKBP12; HTRF ternary complex confirmation assay; FKBP12 and BRD4 BD1/BD2 domains

Why This Matters

Cooperativity quantifies the molecular synergy that drives CellTrap efficacy—ligand-3 conjugates achieve >25-fold BRD4 binding enhancement, a strict biochemical requirement for achieving sub-nanomolar cellular potency and FKBP12-dependent selectivity that cannot be met by alternative FKBP12 ligands with suboptimal exit vectors.

• [1] Bulldan A, Zheng M, Meyners C, et al. Heterobifunctional Protein Binders Enable Cell Type-Specific Killing Through In-cell Enrichment. bioRxiv [Preprint]. 2025 May 17. doi:10.1101/2025.05.16.654562 View Source

Cellular Potency: a1dj vs. JQ1 in MV4-11 Leukemia Cells

In MV4-11 acute myeloid leukemia cells, which express high endogenous FKBP12 levels, the heterobifunctional a1dj achieved sub-nanomolar IC50 values in cell viability assays, surpassing the potency of the parent BRD4 inhibitor (+)-JQ1 (IC50 MV4-11: 34 nM) despite a1dj having intrinsically weaker BRD4 binding [1]. The enhanced cellular potency is attributed to the CellTrap effect: a1dj is concentrated intracellularly through binding to the highly abundant presenter protein FKBP12, shifting the effective concentration of the BRD4-inhibitory warhead into the sub-nanomolar range [1]. In the same assay, JQ1 efficacy was independent of FKBP12 status, while a1dj potency collapsed upon FKBP12 depletion [1].

Cellular Potency

Head-to-head

IC50 < 1 nM in MV4-11 cells

Reported cell-model response context

>34-fold difference vs. JQ1 in FKBP12-high cells

Evidence Dimension	Cytotoxicity IC50 in MV4-11 cells
Target Compound Data	a1dj: sub-nanomolar IC50 (IC50 < 1 nM)
Comparator Or Baseline	(+)-JQ1: IC50 MV4-11 = 34 nM
Quantified Difference	>34-fold greater potency for a1dj compared to JQ1 in FKBP12-high MV4-11 cells
Conditions	MV4-11 cells; cell viability assay (CellTiter-Glo or equivalent); 72-hour treatment; endogenous FKBP12 expression confirmed by immunoblot; FKBP12-depleted control via FKBP12-specific PROTAC pre-treatment

Why This Matters

For procurement decisions in cancer pharmacology research, a1dj (built on ligand-3) provides an order-of-magnitude potency advantage over the clinical-stage BRD4 inhibitor JQ1 in FKBP12-high tumor contexts, enabling investigations into FKBP12-dependent therapeutic windows that monovalent BRD4 inhibitors cannot access.

• [1] Bulldan A, Zheng M, Meyners C, et al. Heterobifunctional Protein Binders Enable Cell Type-Specific Killing Through In-cell Enrichment. bioRxiv [Preprint]. 2025 May 17. doi:10.1101/2025.05.16.654562 View Source

FKBP12-Dependence Ratio: a1dj vs. Other Heterobifunctional BRD4-FKBP12 Ligands

The FKBP12-dependence ratio—defined as the fold-shift in cytotoxic IC50 upon FKBP12 depletion—is the key metric for CellTrap fidelity and presenter-protein-mediated selectivity. For a1dj, this ratio exceeded 1,000 (>3 orders of magnitude), the highest among all heterobifunctional constructs tested [1]. In contrast, the stronger BRD4 binder b3c exhibited residual FKBP12-independent cytotoxicity at concentrations ≥100 nM, and constructs a13c and b3c showed less pronounced FKBP12-dependence (2–5-fold lower ratio) [1]. When FKBP12 was depleted, a1dj cytotoxicity reverted to a level nearly identical to that of JQ1, confirming that the sub-nanomolar potency is entirely attributable to FKBP12-assisted CellTrap enrichment rather than to intrinsic BRD4 binding [1].

FKBP12-Dependence Ratio

Head-to-head

>1,000-fold ratio

Supports FKBP12-dependence fidelity review

Ratio defines CellTrap selectivity window

Evidence Dimension	FKBP12-dependence ratio (IC50 without FKBP12 / IC50 with FKBP12 in MV4-11 cells)
Target Compound Data	a1dj: >1,000-fold ratio
Comparator Or Baseline	b3c: residual FKBP12-independent killing at ≥100 nM; a13c: 2–5-fold lower ratio; JQ1: ratio ≈ 1 (FKBP12-independent)
Quantified Difference	>1,000-fold FKBP12-dependence for a1dj vs. near-complete FKBP12-independence for JQ1; approximately 200–500-fold greater dependence window than a13c
Conditions	MV4-11 cells ± FKBP12-specific PROTAC pre-treatment; cell viability at 72 hours; multiple FKBP12-level contexts tested

Why This Matters

The >1,000-fold FKBP12-dependence ratio makes a1dj the most 'FKBP12-faithful' construct in the series, providing the cleanest pharmacological tool for experiments requiring unambiguous attribution of cellular effects to FKBP12-dependent CellTrap activity—critical for target validation studies and for differentiating bona fide presenter-protein-mediated pharmacology from off-target BRD4 inhibition.

• [1] Bulldan A, Zheng M, Meyners C, et al. Heterobifunctional Protein Binders Enable Cell Type-Specific Killing Through In-cell Enrichment. bioRxiv [Preprint]. 2025 May 17. doi:10.1101/2025.05.16.654562 View Source

Cell-Type-Selective Killing in Co-Culture: a1dj vs. JQ1 in PC3 and PNT1A Prostate Cells

In co-culture experiments with FKBP12-high PC3 prostate carcinoma cells and FKBP12-low PNT1A non-transformed prostate cells, a1dj demonstrated a significantly expanded concentration window for selective carcinoma cell killing compared to JQ1. JQ1 killed both cell types indiscriminately at higher concentrations, with a narrow selectivity margin. In contrast, a1dj induced selective PC3 cell depletion at concentrations of 1–10 nM while sparing PNT1A cells—a selectivity window that was absent in JQ1-treated co-cultures [1]. The most dramatic selectivity was observed for a13c, which completely spared PNT1A cells at all tested concentrations (up to 1 µM), but a1dj showed a wider effective concentration range—retaining robust PC3 cytotoxicity at both 1 nM and 10 nM without affecting PNT1A viability [1]. This differential killing was reversed by FKBP12 depletion, confirming FKBP12-level-dependent mechanism [1].

Cell-Type-Selective Killing

Head-to-head

Selective at 1–10 nM in co-culture

Reported cell-type-selectivity endpoint context

PC3 vs. PNT1A prostate cells

Evidence Dimension	Selective cytotoxicity window in PC3 vs. PNT1A co-culture
Target Compound Data	a1dj: selective PC3 killing at 1–10 nM; PNT1A unaffected at these concentrations
Comparator Or Baseline	JQ1: narrow selectivity, both cell types affected at overlapping concentrations; a13c: complete PNT1A sparing but narrower effective window
Quantified Difference	a1dj expands the selective killing concentration range to approximately 10-fold (1–10 nM) compared to near-zero selectivity for JQ1 at any tested concentration
Conditions	Co-culture of GFP-labeled PNT1A and mCherry-labeled PC3 cells; differential fluorescence quantification post-treatment; FKBP12 levels: high in PC3, low in PNT1A (confirmed by immunoblot); FKBP12 depletion control via PROTAC

Why This Matters

The ability of a1dj to selectively deplete FKBP12-high cancer cells while sparing FKBP12-low non-transformed cells at concentrations spanning a 10-fold window demonstrates that ligand-3-based heterobifunctionals can exploit endogenous presenter protein level differences to achieve cell-type-specific pharmacology—an attribute not achievable with monovalent BRD4 inhibitors and a critical consideration for translational research programs pursuing tumor-selective therapeutic strategies.

• [1] Bulldan A, Zheng M, Meyners C, et al. Heterobifunctional Protein Binders Enable Cell Type-Specific Killing Through In-cell Enrichment. bioRxiv [Preprint]. 2025 May 17. doi:10.1101/2025.05.16.654562 View Source

Structural Differentiation from Closest FKBP12 Ligand Analog: Ligand-3 (dj) vs. Ligand-2 (d)

FKBP12 ligand-3 (compound dj) differs from its closest analog, FKBP12 ligand-2 (compound d), by the presence of a methyl group in the α-position of the pyridyl ring attached to the bicyclic sulfonamide scaffold [1]. This single-methyl substitution is the sole structural difference between the FKBP12-binding moieties of a1dj and a1d. Crystallographic analysis confirmed that this α-methyl group is sterically accommodated within the FKBP12 binding pocket without altering the core sulfonamide-FKBP12 interaction geometry [1]. However, despite this accommodation, the two conjugates induced distinguishable ternary complex architectures in HTRF FRET assays, as evidenced by different upper plateau signals for the FKBP12-BRD4 BD1 complex [1]. This indicates that even a subtle substitution at the α-pyridyl position can propagate conformational differences through the linker to the BRD4-bound warhead, potentially affecting ternary complex stability, cooperativity magnitude, and downstream pharmacology [1].

Structural Differentiation

Class-level

α-methyl vs. H on pyridyl ring

Supports ternary complex geometry screening

Single methyl group alters HTRF signal plateau

Evidence Dimension	Structural difference and ternary complex architecture divergence
Target Compound Data	FKBP12 ligand-3 (compound dj): α-methyl substituent on pyridyl ring
Comparator Or Baseline	FKBP12 ligand-2 (compound d): H at α-position of pyridyl ring; a1d ternary complex structure solved by X-ray crystallography (two binding modes in crystallographic unit)
Quantified Difference	Single methyl group (ΔMW = 14 Da); distinct ternary complex conformations confirmed by HTRF signal plateau differences
Conditions	X-ray co-crystallography of FKBP12:a1d:BRD4 BD1 (PDB deposition referenced); HTRF FRET with N-terminal GFP-FKBP12 and His-BRD4 BD1; terbium-labeled anti-His antibody detection

Why This Matters

For chemical biology researchers synthesizing custom heterobifunctional conjugates, this α-methyl group is not an inert structural decoration—it actively modulates ternary complex geometry. Procurement of ligand-3 (dj) rather than ligand-2 (d) is warranted when the goal is to explore a distinct region of ternary complex conformational space, as the two ligands yield non-interchangeable molecular outcomes despite near-identical FKBP12 binding affinity.

• [1] Bulldan A, Zheng M, Meyners C, et al. Heterobifunctional Protein Binders Enable Cell Type-Specific Killing Through In-cell Enrichment. bioRxiv [Preprint]. 2025 May 17. doi:10.1101/2025.05.16.654562 View Source

FKBP12 Ligand-3 Best-Fit Research and Industrial Application Scenarios Based on Quantitative Evidence

CellTrap-Based Heterobifunctional Design and Optimization

FKBP12 ligand-3 is the preferred FKBP12-binding building block for constructing heterobifunctional molecules that operate through the CellTrap mechanism. Its placement within the highest-affinity exit vector class (c–f, Ki < 5 nM) and its demonstrated ability to confer >25-fold positive cooperativity for BRD4 engagement—a property absent in exit-vector-g/i ligands—make it the biochemically validated starting point for CellTrap probe development [1]. Researchers aiming to harness intracellular FKBP12 abundance for warhead enrichment should prioritize ligand-3 over alternative FKBP12 ligands with exit vectors g, h, or i, which fail the cooperativity gate [1].

FKBP12-Dependent Cancer Pharmacology and Biomarker- Stratified Tumor Models

When incorporated into the heterobifunctional a1dj, FKBP12 ligand-3 enables sub-nanomolar cytotoxicity specifically in FKBP12-high cancer cell lines (e.g., MV4-11, IC50 < 1 nM) while exhibiting >1,000-fold reduced potency upon FKBP12 depletion [1]. This extreme FKBP12-dependence makes ligand-3-derived constructs ideal for preclinical studies investigating FKBP12 expression level as a predictive biomarker for CellTrap-based therapy, and for screening tumor panels to identify FKBP12-high malignancies that may be preferentially susceptible to CellTrap-targeted intervention [1].

Cell-Type-Selective Toxicity Studies in Co-Culture and 3D Models

The demonstration that a1dj selectively kills FKBP12-high PC3 carcinoma cells at 1–10 nM while completely sparing FKBP12-low non-transformed PNT1A cells in co-culture positions ligand-3 as a key component for investigating tumor-microenvironment selectivity [1]. This application scenario is particularly relevant for pharmaceutical research groups developing heterobifunctional drugs that exploit differential presenter protein expression between malignant and normal tissue, and for academic laboratories studying the therapeutic window achievable through endogenous protein-level discrimination [1].

Ternary Complex Structural Biology and Conformational Screening

The distinct ternary complex architecture induced by ligand-3 (via a1dj) compared to its one-atom-different analog ligand-2 (via a1d), as evidenced by divergent HTRF FRET plateau signals, establishes ligand-3 as a structurally non-redundant tool for ternary complex crystallography and cryo-EM studies [1]. Structural biology teams investigating how subtle FKBP12-ligand modifications propagate conformational effects across heterobifunctional linkers to the target protein interface should include ligand-3 in their panel to capture a distinct ternary complex geometry that may reveal additional protein-protein interaction surfaces exploitable for selectivity engineering [1].

Application

Selection Property

Validation Focus

CellTrap heterobifunctional design

FKBP12 binding class (exit vector c–f)

Cooperativity threshold review

FKBP12-dependent cytotoxicity research

FKBP12-dependence ratio

Model-response in FKBP12-high cell lines

Cell-type-selectivity endpoint studies

Presenter protein level discrimination

Differential viability endpoint context

Ternary complex structural biology

Ligand-induced ternary complex conformation

Cryo-EM/crystallography screening

• [1] Bulldan A, Zheng M, Meyners C, Purder P, Krieger J, Dreizler JK, Geiger TM, Repity M, Lein MH, Quist-Løkken I, Tewes N, Schwalm M, Schlesiger S, Moniot S, Knapp S, Hartung IV, Holien T, Loewer A, Hausch F. Heterobifunctional Protein Binders Enable Cell Type-Specific Killing Through In-cell Enrichment. bioRxiv [Preprint]. 2025 May 17. doi:10.1101/2025.05.16.654562 View Source